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Compound of Interest

Compound Name: 2-Methoxyquinolin-8-amine
CAS No.: 134829-04-2
Cat. No.: B1619098
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Technical Profile: 2-Methoxyquinolin-8-amine

Content Type: Technical Reference & Synthesis Guide Target Audience: Medicinal Chemists,
Process Chemists, and Drug Discovery Researchers

Chemical Identity & Informatics

2-Methoxyquinolin-8-amine is a specialized heterocyclic building block, distinct from its more
widely known isomer, 6-methoxyquinolin-8-amine (the pharmacophore of Primaquine). It
features a quinoline core substituted with a methoxy group at the 2-position and a primary
amine at the 8-position.[1] This specific substitution pattern creates a unique electronic
environment, making it a valuable scaffold for developing bidentate ligands and exploring
structure-activity relationships (SAR) in antimalarial and anticancer research.

Core Identifiers
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Descriptor Value

IUPAC Name 2-Methoxyquinolin-8-amine

Common Name 8-Amino-2-methoxyquinoline

CAS Registry Number 134829-04-2

Molecular Formula C10H10N20

Molecular Weight 174.20 g/mol

SMILES COC1=NC2=C(C=CC=C2N)C=C1

inchi InChl=1S/C10H10N20/c1-13-9-6-5-7-3-2-4-
8(11)10(7)12-9/h2-6H,11H2,1H3

InChiKey QURAWDWTNZXEDT-UHFFFAOYSA-N

Structural Analysis & Properties
Electronic Effects

The 2-methoxy group exerts a significant electronic influence on the quinoline ring system
compared to the 6-methoxy isomer:

 Inductive Effect: The oxygen atom at position 2 is electron-withdrawing by induction but
electron-donating by resonance into the pyridine ring.

» Basicity Modulation: The 2-methoxy substituent reduces the basicity of the quinoline nitrogen
(N1) due to the inductive withdrawal of the adjacent oxygen, while the 8-amino group
remains a potent nucleophile.

o Chelation Potential: The proximity of the quinoline nitrogen (N1) and the 8-amino group (N8)
creates a perfect "bite angle” for bidentate metal chelation (N,N-donor), utilized in
synthesizing transition metal catalysts and fluorescent sensors [1].

Physical Specifications

e Appearance: Yellow to brownish powder/solid.
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 Solubility: Soluble in polar organic solvents (DMSO, DMF, Methanol, Chloroform); sparingly
soluble in water.

 Stability: Sensitive to oxidation; should be stored under inert atmosphere (Argon/Nitrogen) at
2-8°C.

Synthesis Protocols

The synthesis of 2-methoxyquinolin-8-amine typically proceeds via nucleophilic aromatic
substitution (

) followed by reduction. The 2-position of the quinoline ring is highly activated towards
nucleophiles, allowing for the displacement of halides (e.g., chlorine) by methoxide.

Primary Synthetic Route: Displacement & Reduction

Reaction Logic:

e Precursor Selection: Start with 2-chloro-8-nitroquinoline. The nitro group at position 8
activates the ring system, but the chlorine at position 2 is particularly labile due to the
electron-deficient nature of the pyridine ring (alpha to the nitrogen).

o Methoxylation: Treatment with Sodium Methoxide (NaOMe) effects the

displacement of the chloride.

¢ Reduction: The nitro group is selectively reduced to the amine using catalytic hydrogenation
or metal/acid reduction (Sn/HCI or Fe/AcOH).

Step-by-Step Protocol

Step 1: Methoxylation (Synthesis of 2-Methoxy-8-nitroquinoline)

e Charge: In a round-bottom flask equipped with a reflux condenser, dissolve 2-chloro-8-
nitroquinoline (1.0 eq) in anhydrous Methanol.

e Reagent: Add Sodium Methoxide (NaOMe, 1.5 eq) slowly to the solution.

© 2026 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b1619098/docs?utm_src=pdf-body#2-methoxyquinolin-8-amine-smiles-and-inchikey
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1619098?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Reaction: Reflux the mixture at 65°C for 2—4 hours. Monitor by TLC (eluent: Hexane/EtOAc
3:1) for the disappearance of the starting chloride.

e Workup: Cool to room temperature. Concentrate in vacuo. Resuspend residue in water and
extract with Dichloromethane (DCM). Dry organic layer over

and concentrate to yield the intermediate 2-methoxy-8-nitroquinoline (CAS 90771-32-7).
Step 2: Reduction (Synthesis of 2-Methoxyquinolin-8-amine)
o Charge: Dissolve the nitro intermediate (1.0 eq) in Ethanol/Water (5:1).
e Catalyst: Add Iron powder (5.0 eq) and Ammonium Chloride (

, 3.0 eq).

e Reaction: Heat to reflux (80°C) with vigorous stirring for 1-2 hours. The yellow nitro
compound will convert to the fluorescent amino product.

 Purification: Filter hot through a Celite pad to remove iron residues. Concentrate the filtrate.
« |solation: Neutralize with saturated
and extract with Ethyl Acetate. Recrystallize from Ethanol/Hexane if necessary.

Visualization of Synthesis Pathway

NaOMe, MeOH Fe / NH4CI

Reflux, 2-4h EtOH/H20, Reflux
2-Chloro-8-nitroquinoline SNAr Displacement 2-Methoxy-8-nitroquinoline Nitro Reduction 2-Methoxyquinolin-8-amine
(Precursor) (CAS 90771-32-7) (CAS 134829-04-2)

Click to download full resolution via product page

Caption: Two-step synthesis of 2-Methoxyquinolin-8-amine via nucleophilic substitution and
nitro reduction.

Applications in Drug Discovery & Research
Pharmacophore Exploration
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While 8-aminoquinolines are best known for antimalarial activity (e.g., Primaquine,
Tafenoquine), the 2-methoxy analog serves as a critical "negative control” or "isostere” in SAR
studies.

o Metabolic Stability: The 2-methoxy group blocks the 2-position from oxidative metabolism (a
common clearance pathway for quinolines), potentially altering the pharmacokinetic profile
compared to unsubstituted analogs.

o Toxicity Profiling: Comparing the hemolytic toxicity of 2-methoxy derivatives against 6-
methoxy derivatives helps researchers isolate the structural determinants of hemotoxicity in
G6PD-deficient populations.

Schiff Base Ligands

The 8-amino group is highly reactive towards aldehydes, forming Schiff bases (imines).

o Fluorescent Sensors: Condensation with salicylaldehyde derivatives yields highly fluorescent
ligands used for detecting

or

ions in biological systems [2]. The 2-methoxy group often enhances quantum yield by
suppressing photoinduced electron transfer (PET).

o Catalysis: These ligands form stable complexes with transition metals (Pd, Ir), serving as
catalysts in asymmetric hydrogenation and C-H activation reactions.

Safety & Handling (E-E-A-T)

Hazard Classification (GHS):

e Acute Toxicity: Harmful if swallowed (H302).

e lIrritation: Causes skin irritation (H315) and serious eye irritation (H319).
o Target Organ: May cause respiratory irritation (H335).

Handling Protocol:
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o PPE: Wear nitrile gloves, safety goggles, and a lab coat.
» Ventilation: Always handle the solid powder inside a fume hood to avoid inhalation of dust.

o Storage: Store in amber vials (light sensitive) under an inert atmosphere (nitrogen) to
prevent oxidation of the amine to the azo or nitroso derivative.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BenchChem, [2026]. [Online PDF]. Available at:
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and-inchikey]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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